[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride

• IUPAC Name: (1-propan-2-yltriazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C6H12N4.2ClH/c1-5(2)10-4-6(3-7)8-9-10;;/h4-5H,3,7H2,1-2H3;2*1H
• InChI Key: HLJKMCFYIABFSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=N1)CN.Cl.Cl
• Molecular Formula: C6H14Cl2N4
• Molecular Weight: 213.11 g/mol
• CAS RN: 1803608-87-8

Description

“[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride” is a chemical compound. It is a derivative of 1H-1,2,3-triazole. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences.

Synthesis Analysis

A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H12N4.2ClH/c1-5(2)10-4-8-6(3-7)9-10;;/h4-5H,3,7H2,1-2H3;2*1H.

Chemical Reactions Analysis

The compounds were evaluated for their carbonic anhydrase-II enzyme inhibitory activity in vitro. A preliminary structure-activity relationship suggested that the presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 213.11. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : The compound's synthesis involves 1,3-dipolar cycloaddition reactions, as demonstrated in the preparation of related triazol-4-yl methanamine derivatives. These processes are crucial for obtaining high yields and specific structures (Aouine, El Hallaoui, & Alami, 2014).

• Structural Analysis : Advanced techniques like NMR spectroscopy, Elemental Analysis, and Mass Spectrometry are used to establish the structural integrity of these compounds. Such methods provide a comprehensive understanding of the chemical structure and properties of triazole derivatives (Aouine, El Hallaoui, & Alami, 2014).

Antimicrobial and Antifungal Properties

• Antimicrobial Activity : Triazole derivatives, closely related to the queried compound, have been found to exhibit significant antimicrobial activities. This makes them potential candidates for drug development in combating various microbial infections (M. Nagamani et al., 2018).

• Antifungal Applications : These compounds have shown promising results against pathogenic strains, indicating their potential as effective antifungal agents. The exploration of their antifungal properties is a key area of research (K D Thomas, Airody Vasudeva Adhikari, & N Suchetha Shetty, 2010).

Herbicidal and Fungicidal Evaluation

• Herbicidal Activity : Novel triazole derivatives have been synthesized and evaluated for their herbicidal effectiveness. Some of these compounds have shown moderate to good herbicidal activities, highlighting their potential in agricultural applications (Yan Jin et al., 2015).

• Fungicidal Properties : Studies also reveal the fungicidal potential of these compounds, with excellent activities against common pathogens. This suggests their use in controlling fungal diseases in agriculture (Guan‐Ping Yu et al., 2009).

Mechanism of Action

Target of Action

The primary target of [1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride is the Carbonic Anhydrase-II enzyme . This enzyme plays a crucial role in maintaining the pH balance in the body by catalyzing the reversible hydration of carbon dioxide.

Mode of Action

The compound interacts with the Carbonic Anhydrase-II enzyme, exhibiting inhibitory potential . It binds directly with the active site residues of the enzyme, leading to a decrease in its activity .

Safety and Hazards

The compound has a GHS07 signal word, indicating a warning. The hazard statements are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Biochemical Analysis

Biochemical Properties

[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine dihydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator depending on the context. The nature of these interactions can vary, but they often involve binding to the active site of the enzyme, altering its conformation and activity .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it may affect the phosphorylation status of key signaling proteins, thereby altering downstream signaling events. Additionally, it can impact gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of specific genes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes or receptors, influencing their activity. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Furthermore, it can lead to changes in gene expression by interacting with transcriptional regulators or epigenetic modifiers .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but it may degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in sustained changes in cellular processes, which may be beneficial or detrimental depending on the context .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhancing specific biochemical pathways or cellular functions. At higher doses, it can lead to toxic or adverse effects, including cellular damage or disruption of normal physiological processes. Threshold effects have been observed, where a certain dosage is required to elicit a significant response .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, it may inhibit or activate key enzymes in metabolic pathways, leading to changes in the production or utilization of specific metabolites. These interactions can have downstream effects on cellular metabolism and overall physiological function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. It can interact with transporters or binding proteins, influencing its localization and accumulation. For example, it may be actively transported into specific cellular compartments or tissues, where it can exert its effects. The distribution of the compound can also be influenced by factors such as its chemical properties and the presence of specific transporters .

Subcellular Localization

The subcellular localization of this compound is important for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it may localize to the nucleus, where it can interact with transcriptional regulators, or to the mitochondria, where it can influence metabolic processes. The localization of the compound can have significant implications for its biological activity and potential therapeutic applications .